1-({[4-(4-Ethylphenyl)piperazin-1-yl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
CAS No.:
Cat. No.: VC9560037
Molecular Formula: C22H32N2O3S
Molecular Weight: 404.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H32N2O3S |
|---|---|
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | 1-[[4-(4-ethylphenyl)piperazin-1-yl]sulfonylmethyl]-7,7-dimethylbicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C22H32N2O3S/c1-4-17-5-7-19(8-6-17)23-11-13-24(14-12-23)28(26,27)16-22-10-9-18(15-20(22)25)21(22,2)3/h5-8,18H,4,9-16H2,1-3H3 |
| Standard InChI Key | UTHJNXUAYHPAKD-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4=O |
| Canonical SMILES | CCC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4=O |
Introduction
The compound "1-({[4-(4-Ethylphenyl)piperazin-1-yl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one" is a complex organic molecule that incorporates several functional groups, including a piperazine ring, a sulfonyl group, and a bicycloheptanone moiety. This compound is not directly mentioned in the available search results, so we will deduce its properties based on similar compounds and general chemical principles.
Synthesis and Preparation
The synthesis of this compound likely involves several steps, including the formation of the piperazine ring, attachment of the 4-ethylphenyl group, and incorporation of the sulfonyl group. The bicycloheptanone moiety is then attached to form the final compound. Specific synthesis methods would depend on available starting materials and desired reaction conditions.
Biological Activity
While specific biological activity data for this compound is not available, similar compounds often exhibit a range of activities, including potential antibacterial, anti-inflammatory, or other pharmacological effects. The presence of a piperazine ring and sulfonyl group suggests it could interact with biological targets, such as enzymes or receptors.
Comparison with Similar Compounds
Research Findings and Future Directions
Given the lack of specific data on "1-({[4-(4-Ethylphenyl)piperazin-1-yl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one," future research should focus on synthesizing the compound and evaluating its biological activity. This could involve in vitro assays to assess potential pharmacological effects and in vivo studies to determine its safety and efficacy.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume